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Compound of Interest

Compound Name: NCGC00135472

Cat. No.: B15572205 Get Quote

Note on NCGC00135472: Extensive searches of chemical and biological databases (including

PubChem and various scientific literature repositories) did not yield any publicly available

information for the identifier "NCGC00135472". This suggests that it may be an internal

designation for a compound not yet in the public domain, a misidentified term, or a compound

with no published data. Consequently, a direct comparison with activated prothrombin complex

concentrate (aPCC) cannot be provided. The following guide will focus on a comprehensive

overview of aPCC.

Activated Prothrombin Complex Concentrate
(aPCC)
Activated prothrombin complex concentrate (aPCC) is a plasma-derived product used for the

treatment and prevention of bleeding episodes, particularly in patients with hemophilia A or B

who have developed inhibitors to factor VIII or factor IX replacement therapies.[1][2] It is also

known as anti-inhibitor coagulant complex.[1]

Composition and Mechanism of Action
aPCC contains a mixture of both precursor (zymogen) and activated forms of vitamin K-

dependent coagulation factors.[3] The primary components include:

Factor II (Prothrombin)

Factor VII (in both zymogen and activated forms, FVIIa)
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Factor IX

Factor X[1][3]

The exact mechanism of action is not fully established but is understood to be multifactorial.[1]

aPCC is considered a "bypassing agent" because it promotes thrombin generation

independently of the functions of Factor VIII and Factor IX, which are deficient or inhibited in

patients with hemophilia and inhibitors.[2] The procoagulant effect is thought to be primarily

driven by a complex of Factor Xa and prothrombin.[3]

Signaling Pathway: The Coagulation Cascade
aPCC exerts its effect by directly influencing the common pathway of the coagulation cascade,

leading to the generation of a thrombin burst necessary for fibrin clot formation. The activated

Factor VII (FVIIa) present in aPCC can activate Factor X to Factor Xa, which in turn converts

prothrombin to thrombin. This bypasses the need for the intrinsic pathway's tenase complex

(Factor VIIIa/Factor IXa).
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Intrinsic Pathway (Bypassed by aPCC)

Extrinsic Pathway (Enhanced by aPCC)
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Sample Preparation

Assay Execution

Data Acquisition and Analysis

Platelet-Poor Plasma (PPP) from Hemophilia patient with inhibitors aPCC (or test agent) PPP

Aliquot into 96-well plate

aPCC

Add to wells at various concentrations

Add Trigger ReagentTrigger Reagent (Tissue Factor + Phospholipids) Fluorogenic Substrate

Incubate

Add Fluorogenic Substrate

Measure fluorescenceMeasure fluorescence over time (Fluorometer) Calculate Thrombin Generation Curve Determine Parameters (Peak Thrombin, ETP)

Calculate Curve

Determine Parameters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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